3-{[(3-fluorobenzyl)oxy]methyl}-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride

• IUPAC Name: 3-[(3-fluorophenyl)methoxymethyl]-1-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;hydrochloride
• InChI: InChI=1S/C15H18FN3O.ClH/c1-19-15-5-6-17-8-13(15)14(18-19)10-20-9-11-3-2-4-12(16)7-11;/h2-4,7,17H,5-6,8-10H2,1H3;1H
• InChI Key: VVKRDEIWDIJLGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNCC2)C(=N1)COCC3=CC(=CC=C3)F.Cl
• Molecular Formula: C15H19ClFN3O
• Molecular Weight: 311.78 g/mol

Description

3-{[(3-fluorobenzyl)oxy]methyl}-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C15H19ClFN3O and its molecular weight is 311.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Conformations and Hydrogen Bonding

• The research by Sagar et al. (2017) discusses closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines, focusing on their molecular conformations and hydrogen bonding. These compounds, including the one , exhibit varying degrees of hydrogen bonding and molecular conformations, which are significant for understanding their chemical properties and potential applications (Sagar, Harsha, Yathirajan, Rangappa, Rathore, & Glidewell, 2017).

Stability and Transformation Products

• Gubaidullin et al. (2014) explored the tautomerism and stability of a related pyrazolo[4,3-c]pyridin compound. Their findings are relevant for understanding the stability and potential transformation products of the specified compound, which can be crucial for its practical applications (Gubaidullin, Nabiullin, Kharlamov, & Buzykin, 2014).

Synthesis and Structural Analysis

• Duan-zhi (2005) investigated the synthesis and structural analysis of a related 3-(4-fluorobenzyl) compound. This study provides insights into the synthetic methods and structural characteristics that could be applicable to the compound (Duan-zhi, 2005).

Exploration of Heterocyclic Moieties

• Lukin et al. (2020) explored various heterocyclic moieties, including piperidines fused to heteroaromatic motifs, in the context of fasiglifam, an advanced agonist of free fatty acid receptor 1. This research is relevant for understanding the potential pharmaceutical applications of similar compounds (Lukin, Bakholdina, Zhurilo, Onopchenko, Zhuravel, Zozulya, Gureev, Safrygin, & Krasavin, 2020).

Efficient Synthesis Methods

• Nechayev et al. (2013) presented an efficient synthesis method for 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride. This research contributes to the understanding of efficient synthesis methods that could be applied to the compound (Nechayev, Gorobets, Kovalenko, & Tolmachev, 2013).